Cas no 1195768-19-4 (Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate)
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-{[(2,6-difluoropheyl)sulfonyl]amino}-2-fluorabenzoate
- Methyl 3-{[(2,6-difluorophenyl)sulfonyl]aMino}-2-fluorobenzoate
- Methyl 3-(2,6-difluorophenylsulfonaMido)-2-fluorobenzoate
- COSCWKICERLCEK-UHFFFAOYSA-N
- SCHEMBL1127264
- AK160991
- methyl 3-((2,6-difluorophenyl)sulfonamido)-2-fluorobenzoate
- AX8293997
- ST24047763
- methyl 3-(2,6-difluorobenzenesulfonamido)-2-fluorobenzoate
- 3-{[(2,6-difluoropheyl)sulfonyl]a mino}-2-fluorabenzoate
- methyl 3-[(2,6-difluorophenyl)sulfonylamino]-2-fluorobenzoate
- Methyl 3-{[(2,6-difluorophenyl)sulfonyl]amino}-2-fluoroben
- Methyl 3-[[(2,6-difluorophenyl)sulfonyl]amino]-2-fluorobenzoate
- 3-(2,6-Difluoro-benzenesulfonylamino)-2-fluoro-benzoic acid methyl ester
- DTXSID001139020
- AKOS024463628
- 1195768-19-4
- Benzoic acid, 3-[[(2,6-difluorophenyl)sulfonyl]amino]-2-fluoro-, methyl ester
- F11967
- MFCD18447698
- Methyl3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate
- DS-9827
- SY270759
- CS-0150888
- Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate
-
- MDL: MFCD18447698
- Inchi: 1S/C14H10F3NO4S/c1-22-14(19)8-4-2-7-11(12(8)17)18-23(20,21)13-9(15)5-3-6-10(13)16/h2-7,18H,1H3
- InChI Key: COSCWKICERLCEK-UHFFFAOYSA-N
- SMILES: S(C1C(=CC=CC=1F)F)(NC1C=CC=C(C(=O)OC)C=1F)(=O)=O
Computed Properties
- Exact Mass: 345.02800
- Monoisotopic Mass: 345.02826346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8
- XLogP3: 2.6
Experimental Properties
- Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
- PSA: 80.85000
- LogP: 3.84510
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094354-5g |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 95% | 5g |
$787.50 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF419-200mg |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 200mg |
274.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF419-50mg |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 50mg |
109.0CNY | 2021-07-12 | |
| abcr | AB460921-250 mg |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate; . |
1195768-19-4 | 250mg |
€132.50 | 2023-04-22 | ||
| abcr | AB460921-1 g |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate; . |
1195768-19-4 | 1g |
€232.40 | 2023-04-22 | ||
| abcr | AB460921-5 g |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate; . |
1195768-19-4 | 5g |
€570.60 | 2023-04-22 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M897515-1g |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 1g |
927.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF419-100mg |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 100mg |
195CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF419-250mg |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 250mg |
414CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF419-1g |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate |
1195768-19-4 | 97% | 1g |
824.0CNY | 2021-07-12 |
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate Suppliers
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate (CAS No. 1195768-19-4): A Comprehensive Overview
Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate, identified by its CAS number 1195768-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and sulfonamido functional groups, which are known for their enhanced metabolic stability and improved binding affinity to biological targets. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The molecular structure of Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate consists of a benzoate core substituted with a 2,6-difluorophenylsulfonamido group. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is crucial for optimizing interactions with biological targets, such as enzymes and receptors, thereby enhancing the compound's pharmacological activity.
In recent years, there has been a growing interest in the development of fluorinated sulfonamides due to their versatile applications in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamido group, in particular, is known for its ability to form stable hydrogen bonds with biological targets, which can lead to increased binding affinity and prolonged drug action.
One of the most compelling aspects of Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate is its potential as a building block for more complex drug candidates. The benzoate moiety provides a rigid scaffold that can be easily modified through various chemical reactions, allowing researchers to fine-tune the properties of the molecule. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological profiles.
Recent studies have highlighted the importance of fluorine atoms in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The introduction of fluorine into aromatic rings can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation. These effects are particularly relevant for Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate, as they may contribute to its improved pharmacokinetic properties compared to non-fluorinated analogs.
The synthesis of Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions, condensation reactions, and protection-deprotection steps. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the desired structure.
In terms of applications, Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with various biological targets, making it a versatile tool for drug discovery. Researchers are exploring its potential in treating conditions such as cancer, inflammation, and infectious diseases. The compound's ability to modulate biological pathways through precise interactions with enzymes and receptors makes it an attractive candidate for further investigation.
The growing body of evidence supporting the use of fluorinated sulfonamides in drug development underscores the importance of compounds like Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate. As our understanding of molecular interactions continues to evolve, so too will the applications of these sophisticated compounds. Future research will likely focus on elucidating their mechanisms of action and identifying new therapeutic opportunities.
In conclusion, Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate (CAS No. 1195768-19-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing some of today's most pressing medical challenges.
1195768-19-4 (Methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate) Related Products
- 327091-30-5(4-(4-fluoro-3-methylbenzenesulfonamido)benzoic acid)
- 349402-78-4(4-(4-Fluoro-benzenesulfonylamino)-benzoic acid ethyl ester)
- 379726-47-3(4-(2-Fluorophenyl)SulfamoylBenzoic Acid)
- 328028-11-1(3-(2-Fluorophenyl)SulfamoylBenzoic Acid)
- 349624-28-8(ethyl 3-{[(4-fluorophenyl)sulfonyl]amino}benzoate)
- 260968-85-2(methyl 4-(4-fluorophenylsulfonamido)benzoate)
- 612041-66-4(3-(2-fluorobenzenesulfonamido)benzoic acid)
- 321531-71-9(dimethyl 5-{[(4-fluorophenyl)sulfonyl]amino}benzene-1,3-dicarboxylate)
- 329941-52-8(2-(4-Fluoro-benzenesulfonylamino)-terephthalic acid dimethyl ester)
- 333430-35-6(propyl 4-{[(4-fluorophenyl)sulfonyl]amino}benzoate)